Cas no 16201-96-0 (1-(4-(Phenyldiazenyl)phenyl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(4-(Phenyldiazenyl)phenyl)-1H-pyrrole-2,5-dione
• CAS No: 16201-96-0
• MF: C₁₆H₁₁N₃O₂
• MW: 277.277443170547
• MDL: MFCD00005506
• CID: 87659
• PubChem ID: 85328
• Update Time: 2025-04-18

1-(4-(Phenyldiazenyl)phenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Phenyldiazenyl)phenyl)-1H-pyrrole-2,5-dione
• 4-(N-Maleimido)azobenzene
• 1-[4-(Phenylazo)-phenyl]-1H-pyrrole-2,5-dione
• 1-(4-phenyldiazenylphenyl)pyrrole-2,5-dione
• 4-Phenylazomaleinanil
• p-Phenylazomaleinanil
• (E)-1-(4-(Phenyldiazenyl)phenyl)-1H-pyrrole-2,5-dione
• SR-01000367671
• NSC-66448
• NSC66448
• 1H-Pyrrole-2,5-dione, 1-[4-(2-phenyldiazenyl)phenyl]-
• 1H-Pyrrole-2,5-dione, 1-[4-(phenylazo)phenyl]-
• DTXSID1066023
• SR-01000367671-1
• J-009886
• 16201-96-0
• N-(p-Phenylazophenyl)maleimide
• 1-[(E)-4-(Phenyldiazenyl)phenyl]-3-pyrroline-2,5-dione
• EINECS 240-330-4
• NSC 6511
• 1H-Pyrrole-2,5-dione, 1-(4-(phenylazo)phenyl)-
• DVNPYLMPVFDKGZ-ISLYRVAYSA-N
• Z56899097
• NSC6511
• 1-[4-(2-phenyldiazen-1-yl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• 1-(4-[(E)-Phenyldiazenyl]phenyl)-1H-pyrrole-2,5-dione #
• 136733-06-7
• FT-0607140
• D95878
• MFCD00005506
• Maleimide, N-(p-(phenylazo)phenyl)-
• 1H-Pyrrole-2, 1-[4-(phenylazo)phenyl]-
• AKOS000295866
• 4-Phenylazomaleinanil, 97%
• AKOS024348935
• Maleimide, N-[p-(phenylazo)phenyl]-
• NS00025286
• trans-N-(4-azobenzene)maleimide
• NSC-6511
• AS-69491
• 1-(4-(Phenylazo)phenyl)-1H-pyrrole-2,5-dione
• SCHEMBL2696242
• 1H-Pyrrole-2,5-dione, 1-(4-(2-phenyldiazenyl)phenyl)-

• MDL： MFCD00005506
• Inchi： 1S/C16H11N3O2/c20-15-10-11-16(21)19(15)14-8-6-13(7-9-14)18-17-12-4-2-1-3-5-12/h1-11H/b18-17+
• InChI Key： DVNPYLMPVFDKGZ-ISLYRVAYSA-N
• SMILES： O=C1C=CC(N1C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)=O
• BRN： 236610

Computed Properties

• Exact Mass: 277.08500
• Monoisotopic Mass: 277.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.26g/cm3
• Melting Point: 162-165°C
• Boiling Point: 475.1ºC at 760mmHg
• Flash Point: 241.1ºC
• Refractive Index: 1.653
• PSA: 62.10000
• LogP: 3.59640
• Solubility: Not determined

1-(4-(Phenyldiazenyl)phenyl)-1H-pyrrole-2,5-dione Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes